Cas no 204376-48-7 (1-(Boc-aminomethyl)cyclopropyl-1-carboxylic Acid)

• Product Name: 1-(Boc-aminomethyl)cyclopropyl-1-carboxylic Acid
• CAS No: 204376-48-7
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• MDL: MFCD04973108
• CID: 909786
• PubChem ID: 51340346
• Update Time: 2025-05-19

1-(Boc-aminomethyl)cyclopropyl-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• BOC-AMCP-OH
• 1-(BOC-AMINOMETHYL)-CYCLOPROPANE-1-CARBOXYLIC ACID
• 1-(Boc-Aminomethyl)cyclopropyl)-1-carboxylic acid
• 1-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclopropane-1-carboxylic acid
• 1-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]Cyclopropanecarboxylic acid
• 1-(<<(tert-butoxy)carbonyl>amino>methyl)cyclopropane-1-carboxylic acid
• 1-[Boc-(aminomethyl)]cyclopropyl-1-carboxylic acid
• 1-{[(tert-butoxycarbonyl)amino]methyl}cyclopropanecarboxylic acid
• AmbotzBAA1016
• BOC-ACPA-OH
• N-tert-butoxycarbonyl 1-(aminomethyl)cyclopropane-1-carboxylic Acid
• racemic 1-(tert-butoxycarbonylamino-methyl)-cyclopropanecarboxylic acid
• 1-(((tert-Butoxycarbonyl)amino)methyl)cyclopropane-1-carboxylic acid
• boc-amcp-oh, AldrichCPR
• N-Boc-Aminomethylcyclopropyl-1-carboxylic acid
• Z1496198323
• 1-(T-BUTYLOXYCARBONYL-AMINOMETHYL)-CYCLOPROPYL-1-CARBOXYLIC ACID
• MFCD04973108
• 1-(tert-butyloxycarbonyl-aminomethyl)-cyclopropyl-1-carboxylic acid
• cyclopropanecarboxylic acid, 1-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-
• AB21258
• SCHEMBL335137
• DA-30047
• AT13944
• 1-(((tert-Butoxycarbonyl)amino)methyl)cyclopropanecarboxylic acid
• 1-({[(tert-butoxy)carbonyl]amino}methyl)cyclopropane-1-carboxylic acid
• 1-BOCAMINOMETHYL-CYCLOPROPANECARBOXYLIC ACID
• DTXSID50679785
• BOC-1-(AMINOMETHYL)CYCLOPROPANE-1-CARBOXYLIC ACID
• 1-((BOC-amino)methyl)cyclopropanecarboxylic acid
• 1-{[(tert-Butoxycarbonyl)amino]methyl}cyclopropane-1-carboxylic acid
• EN300-116593
• FS-5874
• CS-0145213
• SY066206
• 204376-48-7
• S-204376-48-7
• UGPTVCJIZPFGLU-UHFFFAOYSA-N
• 1-(tert-Butoxycarbonylamino-methyl)-cyclopropanecarboxylic acid
• 1-((TERT-BUTOXYCARBONYLAMINO)METHYL)CYCLOPROPANECARBOXYLIC ACID
• A879621
• 1-(BOC-AMINOMETHYL)CYCLOPROPYL-1-CARBOXYLIC ACID
• 1-[(Boc-amino)methyl]cyclopropanecarboxylic Acid
• AKOS015999108
• ALBB-027797
• 1-(Boc-aminomethyl)cyclopropyl-1-carboxylic Acid

• MDL： MFCD04973108
• Inchi： 1S/C10H17NO4/c1-9(2,3)15-8(14)11-6-10(4-5-10)7(12)13/h4-6H2,1-3H3,(H,11,14)(H,12,13)
• InChI Key： UGPTVCJIZPFGLU-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 215.11600
• Monoisotopic Mass: 215.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2
• XLogP3: 0.8

Experimental Properties

• Melting Point: 118-122.°C
• PSA: 75.63000
• LogP: 1.76680

1-(Boc-aminomethyl)cyclopropyl-1-carboxylic Acid Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on 1-(Boc-aminomethyl)cyclopropyl-1-carboxylic Acid

Introduction to 1-(Boc-aminomethyl)cyclopropyl-1-carboxylic Acid (CAS No. 204376-48-7) and Its Emerging Applications in Chemical Biology

1-(Boc-aminomethyl)cyclopropyl-1-carboxylic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 204376-48-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a cyclopropyl moiety linked to an amino group protected by a Boc (tert-butoxycarbonyl) group and a carboxylic acid functionality, presents a unique structural framework with potential applications in drug discovery and molecular synthesis. The cyclopropyl ring, known for its rigid three-membered structure, introduces conformational constraints that can influence binding interactions, making it a valuable scaffold in medicinal chemistry. The presence of both an amine and a carboxylic acid group further enhances its utility as a building block for more complex molecules.

The Boc protection on the amine group is particularly noteworthy, as it provides stability under various reaction conditions while allowing for selective deprotection when desired. This protective group strategy is widely employed in peptide synthesis and the construction of peptidomimetics, where controlled functionalization is critical. The carboxylic acid functionality can serve as an anchor for further derivatization, enabling the attachment of other pharmacophores or biomolecules. Such versatility makes 1-(Boc-aminomethyl)cyclopropyl-1-carboxylic Acid a promising candidate for the development of novel therapeutic agents.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their unique biological activities and synthetic appeal. Cyclopropanes are known to exhibit favorable pharmacokinetic properties, including improved metabolic stability and reduced immunogenicity, making them attractive for drug design. The incorporation of a cyclopropyl group into bioactive molecules has been shown to modulate receptor binding affinity and selectivity. For instance, studies have demonstrated that cyclopropyl derivatives can exhibit potent activity against various biological targets, including enzymes and receptors involved in inflammation, cancer, and infectious diseases.

1-(Boc-aminomethyl)cyclopropyl-1-carboxylic Acid has been explored in several cutting-edge research projects aimed at developing innovative therapeutic strategies. One notable area of investigation involves its use as a precursor in the synthesis of peptidomimetics—molecules that mimic the structure and function of natural peptides but with enhanced stability and bioavailability. Peptidomimetics are particularly valuable in drug development due to their ability to interact with peptide receptors without triggering off-target effects associated with full-length peptides. The cyclopropyl ring in this compound can serve as a scaffold to design constrained peptides that exhibit improved binding properties.

Another emerging application of 1-(Boc-aminomethyl)cyclopropyl-1-carboxylic Acid lies in its role as an intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play crucial roles in numerous cellular processes and are implicated in various diseases, including cancer and neurodegenerative disorders. Developing selective inhibitors for PPIs remains a significant challenge due to the lack of well-defined binding pockets on these interfaces. However, the rigid structure of the cyclopropyl ring can facilitate the design of molecules that precisely fit into PPI interfaces, thereby disrupting aberrant signaling pathways.

The compound’s dual functionality—amine and carboxylic acid—also positions it as a key intermediate in the synthesis of biologics and biopharmaceuticals. For example, it can be used to construct cyclic peptides or macrocycles through intramolecular coupling reactions. These cyclic structures often exhibit enhanced binding affinity and stability compared to their linear counterparts, making them ideal candidates for therapeutic applications. Additionally, the Boc protection on the amine group allows for orthogonal functionalization strategies, enabling chemists to introduce additional modifications at different stages of synthesis without interference.

Recent advancements in synthetic methodologies have further expanded the utility of 1-(Boc-aminomethyl)cyclopropyl-1-carboxylic Acid. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient functionalization of the cyclopropyl ring, allowing for the introduction of diverse substituents that can fine-tune biological activity. Moreover, biocatalytic approaches have been employed to enhance the sustainability of synthetic routes by leveraging enzymatic reactions under mild conditions. These innovations have not only improved yield and purity but also reduced environmental impact, aligning with the growing emphasis on green chemistry principles.

The compound’s potential extends beyond drug discovery into materials science and polymer chemistry. The rigid cyclopropyl moiety can impart unique structural properties to polymers when incorporated into their backbones or side chains. Such polymers may exhibit enhanced thermal stability or mechanical strength, making them suitable for advanced applications in coatings, adhesives, or specialty plastics. Furthermore, the presence of functional groups like amine and carboxylic acid allows for further chemical modification, enabling tailored material properties through cross-linking or polymerization reactions.

In conclusion,1-(Boc-aminomethyl)cyclopropyl-1-carboxylic Acid (CAS No. 204376-48-7) represents a versatile building block with broad applications across chemical biology and pharmaceutical research. Its unique structural features—combining a cyclopropyl ring with protective Boc functionality on an amine group—make it an invaluable asset for designing novel therapeutics targeting diverse diseases. As synthetic methodologies continue to evolve and new biological targets are explored,1-(Boc-aminomethyl)cyclopropyl-1-carboxylic Acid is poised to play an increasingly significant role in advancing both academic research and industrial applications.